Cas no 1211625-44-3 (N-(1-cyano-1-cyclopropylethyl)-2-(3-fluorophenyl)aminoacetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-(3-fluorophenyl)aminoacetamide
• CAS No: 1211625-44-3
• MF: C₁₄H₁₆FN₃O
• MW: 261.294746398926
• CID: 6584855
• PubChem ID: 45841766
• Update Time: 2025-10-30

N-(1-cyano-1-cyclopropylethyl)-2-(3-fluorophenyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclopropylethyl)-2-(3-fluorophenyl)aminoacetamide
• AKOS034435475
• N-(1-cyano-1-cyclopropylethyl)-2-[(3-fluorophenyl)amino]acetamide
• 1211625-44-3
• N-(1-cyano-1-cyclopropylethyl)-2-(3-fluoroanilino)acetamide
• Z52840129
• EN300-26683751

• Inchi： 1S/C14H16FN3O/c1-14(9-16,10-5-6-10)18-13(19)8-17-12-4-2-3-11(15)7-12/h2-4,7,10,17H,5-6,8H2,1H3,(H,18,19)
• InChI Key： GXVKDOBRXGQFNS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NCC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 261.12774030g/mol
• Monoisotopic Mass: 261.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.9Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-(3-fluorophenyl)aminoacetamide

N-(1-Cyano-1-Cyclopropylethyl)-2-(3-Fluorophenyl)Aminoacetamide: A Comprehensive Overview

The compound with CAS No. 1211625-44-3, known as N-(1-cyano-1-cyclopropylethyl)-2-(3-fluorophenyl)aminoacetamide, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of aminoacetamide, featuring a unique combination of functional groups that contribute to its diverse chemical properties. The cyano group and cyclopropyl group attached to the ethyl chain introduce steric and electronic effects, which play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of N-(1-cyano-1-cyclopropylethyl)-2-(3-fluorophenyl)aminoacetamide as a promising candidate in drug discovery. Researchers have explored its ability to inhibit specific enzymes and receptors, making it a valuable tool in the development of therapeutic agents. The fluorophenyl group in the molecule is particularly significant, as it enhances the compound's lipophilicity and bioavailability, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the cyclopropyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure versions of this compound, which are essential for studying its stereochemical properties.

From a pharmacological perspective, N-(1-cyano-1-cyclopropylethyl)-2-(3-fluorophenyl)aminoacetamide has shown remarkable activity in preclinical models. Studies conducted in vitro have demonstrated its ability to modulate key signaling pathways involved in inflammation and neurodegenerative diseases. Additionally, preliminary in vivo experiments suggest that the compound exhibits favorable pharmacokinetic profiles, with moderate clearance rates and acceptable toxicity levels.

The structural uniqueness of this compound also makes it an attractive target for further modification. Chemists are currently exploring various substitution patterns on the fluorophenyl ring and the cyano group to optimize its biological activity. These efforts are expected to yield derivatives with enhanced efficacy and reduced side effects, paving the way for future clinical trials.

In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-(3-fluorophenyl)aminoacetamide represents a significant advancement in the field of medicinal chemistry. Its versatile structure, combined with cutting-edge research findings, positions it as a potential breakthrough in drug development. As researchers continue to unravel its full potential, this compound is likely to play a pivotal role in addressing unmet medical needs and improving therapeutic outcomes.